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Compound of Interest

Compound Name:
2-(2-Bromo-5-

methoxyphenyl)ethanol

Cat. No.: B1279433 Get Quote

Essential Safety and Handling Guide for 2-(2-Bromo-
5-methoxyphenyl)ethanol
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2-(2-Bromo-5-methoxyphenyl)ethanol (CAS No. 75534-35-9) in a

laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and

environmental protection for researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-(2-Bromo-5-methoxyphenyl)ethanol

CAS Number: 75534-35-9

Molecular Formula: C₉H₁₁BrO₂[1][2][3]

Physical Form: Liquid[4]

Hazard Identification and Immediate Precautions
This compound is classified as hazardous. The primary risks include irritation upon contact and

toxicity if ingested.[4] Immediate precautionary measures include handling the substance in a
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well-ventilated area, preferably a chemical fume hood, and ensuring immediate access to an

eyewash station and safety shower.

GHS Hazard Classification:

Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral ❗ Warning
H302: Harmful if

swallowed.[4]

Skin

Corrosion/Irritation
❗ Warning

H315: Causes skin

irritation.[4]

Serious Eye

Damage/Irritation
❗ Warning

H319: Causes serious

eye irritation.[4]

Specific Target Organ

Toxicity, Single

Exposure

❗ Warning
H335: May cause

respiratory irritation.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is mandatory when handling 2-(2-Bromo-5-methoxyphenyl)ethanol:
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Protection Type Recommended Equipment
Standards &
Specifications

Eye and Face Protection
Chemical splash goggles and

a face shield.

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.

Hand Protection

Chemical-resistant gloves.

Nitrile for incidental contact;

Viton or Norfoil for extended

use.

Gloves must comply with EN

374 (EU) or ASTM F739 (US)

standards. Inspect before each

use.

Body Protection
Chemically resistant lab coat

or apron.
Should be fully buttoned.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

organic vapor cartridge.

Required when handling

outside of a fume hood or if

there is a risk of exceeding

exposure limits.

Glove Selection Guidance:
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Glove Material Intended Use
Advantages and
Disadvantages

Nitrile
Incidental Contact (Splash

Protection)

Good for general use with

solvents, oils, and some acids.

Tears are visibly indicated.

Replace immediately upon

splash.[4]

Viton Extended Contact

Excellent resistance to

chlorinated and aromatic

solvents. Good resistance to

cuts and abrasions but is more

expensive.[5]

Norfoil/Silver Shield Extended Contact

Provides protection against a

wide range of hazardous

chemicals. Offers a poor fit, but

dexterity can be improved by

wearing a nitrile glove over it.

[4]

Note: No specific occupational exposure limits (OELs) have been established for 2-(2-Bromo-
5-methoxyphenyl)ethanol. In the absence of specific limits, it is crucial to minimize exposure

by adhering to the engineering controls and PPE recommendations outlined in this guide.

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial to minimize risk and ensure

a safe laboratory environment.

Step-by-Step Handling Protocol
Preparation:

Ensure all work is conducted in a certified chemical fume hood.

Confirm that an eyewash station and safety shower are readily accessible.
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Inspect all PPE for integrity before use.

Have a spill kit readily available.

Handling:

Wear all required PPE before handling the chemical.

Carefully measure or weigh the required amount of the liquid within the fume hood.

Keep containers tightly closed when not in use.

Avoid contact with skin, eyes, and clothing. Do not breathe vapors.

Post-Handling:

Thoroughly decontaminate all non-disposable equipment and glassware after use.

Wipe down the work surface in the fume hood.

Properly remove and dispose of contaminated PPE as hazardous waste.

Wash hands thoroughly with soap and water.

Spill Management Plan
For small spills of 2-(2-Bromo-5-methoxyphenyl)ethanol:

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If necessary, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, using the chemical fume hood.

Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,

and eye protection.

Contain Spill: Use an inert absorbent material such as vermiculite, sand, or a spill pillow to

dike and absorb the spill.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1279433?utm_src=pdf-body
https://ehs.gatech.edu/spill-kits-and-spill-clean-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect Waste: Carefully scoop the absorbed material into a designated, chemically

compatible, and clearly labeled waste container for halogenated organic waste.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol or acetone), followed by soap and water. Place all cleaning materials into the waste

container.

Dispose: Seal the waste container and move it to a designated satellite accumulation area

for hazardous waste.

Waste Disposal Plan
Chemical waste containing 2-(2-Bromo-5-methoxyphenyl)ethanol must be treated as

hazardous waste.

Waste Segregation:

Liquid Waste: Collect all solutions containing the compound in a dedicated, clearly labeled

container for "Halogenated Organic Waste."[1][2] Do not mix with non-halogenated waste.

[1]

Solid Waste: All disposable items that have come into contact with the chemical, such as

gloves, absorbent materials, and contaminated lab supplies, must be collected in a

separate, labeled container for solid hazardous waste.[7]

Container Management:

Use chemically compatible containers (e.g., polyethylene) with tight-fitting lids.

Ensure all waste containers are properly labeled with "Hazardous Waste" and the full

chemical name.

Disposal Procedure:

Store sealed waste containers in a designated, well-ventilated satellite accumulation area.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) or licensed hazardous waste disposal service.
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Below is a workflow diagram illustrating the safe handling and disposal process for 2-(2-
Bromo-5-methoxyphenyl)ethanol.

Preparation
- Verify Fume Hood

- Check Safety Equipment
- Don PPE

Handling
- Work in Fume Hood

- Avoid Contact
- Keep Containers Closed

Post-Handling
- Decontaminate Equipment

- Clean Work Area
- Doff PPE Correctly

Spill Occurs

Risk Of

Waste Collection
- Segregate Halogenated Liquid
 & Contaminated Solid Waste

Spill Response
- Alert & Evacuate
- Contain & Absorb

- Decontaminate Area

Final Disposal
- Label & Store Securely
- Arrange EHS Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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